Ethyl 2-(3-((4-methoxyphenyl)sulfonyl)propanamido)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[3-(4-methoxyphenyl)sulfonylpropanoylamino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C16H18N2O6S2/c1-3-24-15(20)13-10-25-16(17-13)18-14(19)8-9-26(21,22)12-6-4-11(23-2)5-7-12/h4-7,10H,3,8-9H2,1-2H3,(H,17,18,19)
• InChI Key: LAOVIMITUPJZEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O6S2
• Molecular Weight: 398.5 g/mol
• CAS No.: 923086-29-7

Description

Ethyl 2-(3-((4-methoxyphenyl)sulfonyl)propanamido)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C16H18N2O6S2 and its molecular weight is 398.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Properties

Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds have shown significant antimicrobial and antioxidant activities. Specifically, certain synthesized compounds demonstrated excellent antibacterial and antifungal properties, alongside profound antioxidant potential. These findings suggest potential applications in developing antimicrobial and antioxidant agents (K. Raghavendra et al., 2016).

Anticancer Activity

A series of ethyl 2-substituted-aminothiazole-4-carboxylate analogs were synthesized and tested for their in vitro antitumor activity against various human tumor cell lines. One compound, in particular, exhibited remarkable activity against the RPMI-8226 leukemia cell line and showed broad-spectrum activity against all tested tumor cell lines, indicating potential utility in anticancer therapies (H. El-Subbagh et al., 1999; H. El-Subbagh et al., 1999).

Synthetic and Biological Studies

Ethyl 2-(3-formyl-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate derivatives were synthesized and screened for cytotoxic activity against various cancer cell lines, showing promising anticancer activity. This highlights the compound's role in the development of new chemotherapeutic agents (Mohan Gundluru et al., 2020).

Antiprotozoal Activity

Thiazolyl α-aminophosphonate derivatives have been synthesized and evaluated for their potential antiprotozoal activities. These compounds, developed through solvent-free conditions using efficient catalysts, offer insights into designing drugs targeting protozoal infections (Research on Chemical Intermediates, 2020).

Drug Metabolism Studies

The compound and its derivatives have been explored in drug metabolism studies, demonstrating the synthesis of mammalian metabolites using microbial-based systems. This approach aids in understanding drug metabolism and facilitating the development of new therapeutic compounds (M. Zmijewski et al., 2006).